Cas no 3994-25-0 (Acetic acid, [(4-bromophenyl)hydrazono]cyano-, ethyl ester)

• Product Name: Acetic acid, [(4-bromophenyl)hydrazono]cyano-, ethyl ester
• CAS No: 3994-25-0
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 1511234
• PubChem ID: 676874
• Update Time: 2025-04-21

Acetic acid, [(4-bromophenyl)hydrazono]cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-bromophenyl)hydrazono]cyano-, ethyl ester
• ethyl 2-[(4-bromophenyl)hydrazinylidene]-2-cyanoacetate
• 3994-25-0
• DTXSID90350349

• Inchi： 1S/C11H10BrN3O2/c1-2-17-11(16)10(7-13)15-14-9-5-3-8(12)4-6-9/h3-6,14H,2H2,1H3
• InChI Key： MIIDWYHCQGZJDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NN=C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 294.9957
• Monoisotopic Mass: 294.99564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.48